57-39-6

Metepa

In Stock

• CAS RN:
• 57-39-6

• Formula:
• C9H18N3OP

• InChI:
• InChI=1S/C9H18N3OP/c1-7-4-10(7)14(13,11-5-8(11)2)12-6-9(12)3/h7-9H,4-6H2,1-3H3

• InChIKey:
• AVUYXHYHTTVPRX-UHFFFAOYSA-N

• Tris(2-methyl-1-aziridinyl)phosphine oxide is a phosphoramide.

Ethyl 4,4-diethoxypentanoate

• CAS RN:
• 92557-39-6

• Formula:
• C11H22O4

• InChI:
• InChI=1S/C11H22O4/c1-5-13-10(12)8-9-11(4,14-6-2)15-7-3/h5-9H2,1-4H3

• InChIKey:
• JWMRPSYVFUZQCJ-UHFFFAOYSA-N

• Ethyl 4,4-diethoxypentanoate is a useful research compound. Its molecular formula is C11H22O4 and its molecular weight is 218.29 g/mol. The purity is usually 95%.

2-Chloro-1-[4-(2-methoxy-phenyl)-piperazin-1-yl]-ethanone

In Stock

• CAS RN:
• 21057-39-6

• Formula:
• C13H18Cl2N2O2

• InChI:
• InChI=1S/C13H17ClN2O2/c1-18-12-5-3-2-4-11(12)15-6-8-16(9-7-15)13(17)10-14/h2-5H,6-10H2,1H3

• InChIKey:
• GNRWAILGJSRARF-UHFFFAOYSA-N

• 2-Chloro-1-[4-(2-methoxy-phenyl)-piperazin-1-yl]-ethanone is a useful research compound. Its molecular formula is C13H18Cl2N2O2 and its molecular weight is 305.2 g/mol. The purity is usually 95%.

Maleimide, N,N'-(dithiodi-p-phenylene)di-

Usually In Stock

• CAS RN:
• 39557-39-6

• Formula:
• C20H12N2O4S2

• InChI:
• InChI=1S/C20H12N2O4S2/c23-17-9-10-18(24)21(17)13-1-5-15(6-2-13)27-28-16-7-3-14(4-8-16)22-19(25)11-12-20(22)26/h1-12H

• InChIKey:
• MPLHZTWRCINWPX-UHFFFAOYSA-N

• Maleimide, N,N'-(dithiodi-p-phenylene)di- is a useful research compound. Its molecular formula is C20H12N2O4S2 and its molecular weight is 408.5 g/mol. The purity is usually 95%.

tert-butyl 2,4-dihydroxy-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate

In Stock

• CAS RN:
• 880257-39-6

• Formula:
• C12H17N3O4

• InChI:
• InChI=1S/C12H17N3O4/c1-12(2,3)19-11(18)15-5-4-8-7(6-15)9(16)14-10(17)13-8/h4-6H2,1-3H3,(H2,13,14,16,17)

• InChIKey:
• JBLDCOQATXUSRZ-UHFFFAOYSA-N

• Tert-butyl 2,4-dihydroxy-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C12H17N3O4 and its molecular weight is 267.285. The purity is usually 95%.

[4-(3,5-Dichlorophenyl)Phenyl]Methylamine Hydrochloride

In Stock

• CAS RN:
• 518357-39-6

• Formula:
• C13H12Cl3N

• InChI:
• InChI=1S/C13H11Cl2N.ClH/c14-12-5-11(6-13(15)7-12)10-3-1-9(8-16)2-4-10;/h1-7H,8,16H2;1H

• InChIKey:
• DXTVPISDIGCIAG-UHFFFAOYSA-N

• [4-(3,5-Dichlorophenyl)Phenyl]Methylamine Hydrochloride is a useful research compound. Its molecular formula is C13H12Cl3N and its molecular weight is 288.6 g/mol. The purity is usually 95%.

Ethyl 5-(2-ethoxyphenyl)-5-oxovalerate

In Stock

• CAS RN:
• 898757-39-6

• Formula:
• C15H20O4

• InChI:
• InChI=1S/C15H20O4/c1-3-18-14-10-6-5-8-12(14)13(16)9-7-11-15(17)19-4-2/h5-6,8,10H,3-4,7,9,11H2,1-2H3

• InChIKey:
• PLHPQVLUVXGFMX-UHFFFAOYSA-N

• Ethyl 5-(2-ethoxyphenyl)-5-oxovalerate is a useful research compound. Its molecular formula is C15H20O4 and its molecular weight is 264.32 g/mol. The purity is usually 95%.

N-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]-N'-(3-methoxyphenyl)ethanediamide

In Stock

• CAS RN:
• 903257-39-6

• Formula:
• C25H26N4O3

• InChI:
• InChI=1S/C25H26N4O3/c1-32-22-10-4-9-21(14-22)28-25(31)24(30)27-16-23(19-8-5-12-26-15-19)29-13-11-18-6-2-3-7-20(18)17-29/h2-10,12,14-15,23H,11,13,16-17H2,1H3,(H,27,30)(H,28,31)

• InChIKey:
• DTTHDJLGSRZOLS-UHFFFAOYSA-N

• N-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]-N'-(3-methoxyphenyl)ethanediamide is a useful research compound. Its molecular formula is C25H26N4O3 and its molecular weight is 430.508. The purity is usually 95%.

3-Oxobicyclo[2.2.1]heptane-1-carboxylic acid

• CAS RN:
• 144657-39-6

• Formula:
• C8H10O3

• InChI:
• InChI=1S/C8H10O3/c9-6-4-8(7(10)11)2-1-5(6)3-8/h5H,1-4H2,(H,10,11)

• InChIKey:
• VUTINWOSSFBFSE-UHFFFAOYSA-N

• 3-Oxobicyclo[2.2.1]heptane-1-carboxylic acid, also known as 3-Oxobicyclo[2.2.1]heptane-1-carboxylic acid, is a useful research compound. Its molecular formula is C8H10O3 and its molecular weight is 154.165. The purity is usually 95%.

Albrassitriol

Usually In Stock

• CAS RN:
• 110557-39-6

• Formula:
• C15H26O3

• InChI:
• InChI=1S/C15H26O3/c1-10-8-11(17)12-13(2,3)6-5-7-14(12,4)15(10,18)9-16/h8,11-12,16-18H,5-7,9H2,1-4H3/t11-,12-,14-,15+/m0/s1

• InChIKey:
• RWPFZPBMMIWKKY-NZBPQXDJSA-N

• Albrassitriol is a natural product found in Alternaria brassicae with data available.

1-[(2S)-pyrrolidin-2-yl]ethanol

Usually In Stock

• CAS RN:
• 1315057-39-6

• Formula:
• C6H13NO

• InChI:
• InChI=1S/C6H13NO/c1-5(8)6-3-2-4-7-6/h5-8H,2-4H2,1H3/t5?,6-/m0/s1

• InChIKey:
• IEBYUZARWOFDSE-GDVGLLTNSA-N

• 1-[(2S)-pyrrolidin-2-yl]ethanol is a useful research compound. Its molecular formula is C6H13NO and its molecular weight is 115.176. The purity is usually 95%.

N-[(9-Hydroxyspiro[3.5]nonan-8-yl)methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361657-39-6

• Formula:
• C13H21NO2

• InChI:
• InChI=1S/C13H21NO2/c1-2-11(15)14-9-10-5-3-6-13(12(10)16)7-4-8-13/h2,10,12,16H,1,3-9H2,(H,14,15)

• InChIKey:
• QSVLDSKKLBROTB-UHFFFAOYSA-N

• N-[(9-Hydroxyspiro[3.5]nonan-8-yl)methyl]prop-2-enamide is a useful research compound. Its molecular formula is C13H21NO2 and its molecular weight is 223.316. The purity is usually 95%.

2-[(Piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione dihydrochloride

In Stock

• CAS RN:
• 2060057-39-6

• Formula:
• C9H20Cl2N2O2S

• InChI:
• InChI=1S/C9H18N2O2S.2ClH/c12-14(13)7-1-2-9(14)8-11-5-3-10-4-6-11;;/h9-10H,1-8H2;2*1H

• InChIKey:
• CPZWFYUOKPSNBV-UHFFFAOYSA-N

• 2-[(Piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione dihydrochloride is a useful research compound. Its molecular formula is C9H20Cl2N2O2S and its molecular weight is 291.24 g/mol. The purity is usually 95%.